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Experimental Data on Picfeltarraenin IA

The table below summarizes the key experimental findings from a study investigating the anti-inflammatory

effects of Picfeltarraenin IA (PA) in human pulmonary epithelial A549 cells [1].

Experimental
Aspect

Details & Results

Study Objective Investigate the effect of PA on respiratory inflammation.

Cell Lines Used Human pulmonary epithelial A549 cells; Human monocytic leukemia THP-1 cells.

Inducing Agent Lipopolysaccharide (LPS) at 10 µg/ml.

Test Compound
Range

Picfeltarraenin IA at 0.1, 1, and 10 µmol/l.

Key Measured
Outcomes

Production of IL-8 and PGE2; Expression of COX2 protein.

Key Findings PA significantly inhibited LPS-induced PGE2 production and COX2 expression in

a concentration-dependent manner. It also inhibited IL-8 production.

Proposed
Mechanism

PA downregulates COX2 expression and inhibits cytokine production by

regulating the NF-κB pathway in A549 cells.
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Detailed Experimental Protocols

The following methodologies were used to generate the data in the study [1].

Cell Viability Assay (MTT Assay): Cells were seeded in 96-well plates and treated with various

concentrations of LPS and PA. After incubation, MTT solution was added, and cells were incubated

further. The formed crystals were dissolved in DMSO, and absorbance was measured at 570 nm to

calculate cell viability. A lactate dehydrogenase (LDH) detection kit was also used to evaluate

cytotoxicity.

Enzyme-Linked Immunosorbent Assay (ELISA): The production of the inflammatory cytokine IL-8

and the mediator PGE2 in the cell culture supernatant was measured using specific ELISA kits,

following the manufacturer's protocols.

Western Blot Analysis: After treatment, cells were washed and lysed. Proteins from the cell lysates

were separated by gel electrophoresis, transferred to a membrane, and probed with specific primary

antibodies (e.g., against COX2 and NF-κB p65). The membrane was then incubated with secondary

antibodies, and protein bands were visualized to analyze expression levels.

NF-κB Signaling Pathway

The study concluded that Picfeltarraenin IA exerts its anti-inflammatory effects by inhibiting the NF-κB

pathway [1]. The diagram below illustrates this signaling cascade and the proposed site of PA's action.
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This diagram shows the signaling cascade from LPS stimulation to the production of inflammatory

mediators, and the point at which Picfeltarraenin IA (PA) is believed to intervene [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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